Cas no 756814-90-1 (2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel-)

2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel- structure
756814-90-1 structure
Product Name:2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel-
CAS No:756814-90-1
MF:C8H15NO2
MW:157.210202455521
CID:549199
Update Time:2024-03-05

2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel-
    • 2-Piperidinecarboxylicacid,4-ethyl-,(2R,4R)-rel-(9CI)
    • rel-(2R,4R)-4-Ethyl-2-piperidinecarboxylic acid
    • Inchi: 1S/C8H15NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
    • InChI Key: FMRBNNFMLPDYAJ-RNFRBKRXSA-N
    • SMILES: N1CC[C@@H](CC)C[C@@H]1C(O)=O

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
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